Cas no 2228600-95-9 (1-2-(dimethylamino)-4-fluorophenylethane-1,2-diol)

• Product Name: 1-2-(dimethylamino)-4-fluorophenylethane-1,2-diol
• CAS No: 2228600-95-9
• MF: C₁₀H₁₄FNO₂
• MW: 199.222066402435
• CID: 6318280
• PubChem ID: 165613438
• Update Time: 2025-10-29

1-2-(dimethylamino)-4-fluorophenylethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-2-(dimethylamino)-4-fluorophenylethane-1,2-diol
• 1-[2-(dimethylamino)-4-fluorophenyl]ethane-1,2-diol
• EN300-1734029
• 2228600-95-9

• Inchi： 1S/C10H14FNO2/c1-12(2)9-5-7(11)3-4-8(9)10(14)6-13/h3-5,10,13-14H,6H2,1-2H3
• InChI Key： WJUSQZLELRKFOG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)N(C)C)C(CO)O

Computed Properties

• Exact Mass: 199.10085685g/mol
• Monoisotopic Mass: 199.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.7Ų

Additional information on 1-2-(dimethylamino)-4-fluorophenylethane-1,2-diol

Recent Advances in the Study of 1-2-(dimethylamino)-4-fluorophenylethane-1,2-diol (CAS: 2228600-95-9)

The compound 1-2-(dimethylamino)-4-fluorophenylethane-1,2-diol (CAS: 2228600-95-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a compound of considerable interest for drug development.

One of the key areas of research has been the synthesis and optimization of 1-2-(dimethylamino)-4-fluorophenylethane-1,2-diol. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a combination of asymmetric catalysis and fluorination techniques to achieve high enantiomeric purity, which is critical for its biological activity. This advancement is expected to facilitate further preclinical and clinical studies.

In terms of pharmacological activity, recent in vitro and in vivo studies have demonstrated that 1-2-(dimethylamino)-4-fluorophenylethane-1,2-diol exhibits potent inhibitory effects on specific enzymatic targets involved in inflammatory pathways. A 2023 study in Biochemical Pharmacology highlighted its ability to modulate key cytokines and chemokines, suggesting potential applications in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's selectivity and low toxicity profile further enhance its therapeutic appeal.

Another significant development is the exploration of 1-2-(dimethylamino)-4-fluorophenylethane-1,2-diol as a potential anticancer agent. Research published in Cancer Research (2023) revealed that the compound induces apoptosis in certain cancer cell lines by targeting mitochondrial dysfunction and oxidative stress. These findings are particularly noteworthy given the compound's ability to selectively target cancer cells while sparing normal cells, a property that could reduce side effects commonly associated with chemotherapy.

Despite these promising results, challenges remain in the clinical translation of 1-2-(dimethylamino)-4-fluorophenylethane-1,2-diol. Pharmacokinetic studies indicate that the compound has a relatively short half-life, necessitating the development of sustained-release formulations or prodrug strategies. Additionally, further investigations are needed to fully understand its metabolic pathways and potential drug-drug interactions. Ongoing research aims to address these issues to pave the way for future clinical trials.

In conclusion, 1-2-(dimethylamino)-4-fluorophenylethane-1,2-diol (CAS: 2228600-95-9) represents a promising candidate for therapeutic development, with recent studies underscoring its potential in inflammation and oncology. Continued research efforts are essential to overcome existing challenges and fully realize its clinical potential. The compound's unique chemical and pharmacological properties position it as a valuable asset in the ongoing quest for novel and effective treatments.